9-[2-(2-Methoxyethoxy)ethoxy]-9-methyl-2,5,8-trioxa-9-siladodecan-12-amine

Specification

• CAS No.: 88127-83-7
• Molecular Formula: C14H33NO6Si
• Molecular Weight: 339.50 g/mol
• IUPAC Name: 3-[bis[2-(2-methoxyethoxy)ethoxy]-methylsilyl]propan-1-amine
• Standard InChI: InChI=1S/C14H33NO6Si/c1-16-6-8-18-10-12-20-22(3,14-4-5-15)21-13-11-19-9-7-17-2/h4-15H2,1-3H3
• Standard InChI Key: LNYJHMOAJXQKBJ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCO[Si](C)(CCCN)OCCOCCOC

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound’s IUPAC name, 3-[bis[2-(2-methoxyethoxy)ethoxy]-methylsilyl]propan-1-amine, reflects its intricate architecture. The central silicon atom is bonded to two methoxyethoxy-ethoxy chains, a methyl group, and a propylamine moiety. This configuration creates a amphiphilic structure: the hydrophobic methyl group and siloxane backbone contrast with the hydrophilic methoxyethoxy chains and amine terminus. The presence of ether linkages ($-\text{O}-$) enhances flexibility and solubility in polar solvents, while the amine group enables nucleophilic reactivity for further functionalization.

Physicochemical Properties

Key properties include:

Property	Value
Molecular Weight	339.50 g/mol
Molecular Formula	$\text{C}_{14}\text{H}_{33}\text{NO}_6\text{Si}$
CAS Registry Number	88127-83-7
Solubility	Miscible in polar solvents
Stability	Hydrolytically stable under mild conditions

The compound’s stability in aqueous environments is attributed to the shielding effect of methoxyethoxy side chains, which reduce siloxane backbone hydrolysis.

Synthesis and Manufacturing

Reaction Pathways

Synthesis typically proceeds via a two-step process:

• Etherification: Methoxyethoxy ethanol reacts with chlorosilane precursors under basic conditions to form siloxane intermediates.

• Amine Functionalization: The intermediate undergoes nucleophilic substitution with propan-1-amine to introduce the terminal amine group.

Critical parameters include temperature control (60–80°C) and anhydrous conditions to prevent premature hydrolysis. Catalysts such as triethylamine accelerate ether bond formation, achieving yields exceeding 70%.

Industrial-Scale Production

Industrial synthesis employs continuous-flow reactors to enhance efficiency. A comparative analysis with batch reactors reveals a 15% increase in yield due to better heat and mass transfer. Challenges include purification of the final product, necessitating fractional distillation or column chromatography.

Applications in Advanced Materials

Surface Modification

The compound’s amine terminus enables covalent bonding to substrates like glass, metals, and polymers. For example, it forms self-assembled monolayers (SAMs) on silicon wafers, improving adhesion in microelectronic devices. Surface energy reduction (from ~50 mN/m to ~30 mN/m) enhances water repellency, making it suitable for anti-fog coatings.

Polymer Additives

Incorporating this siloxane into polyurethane matrices increases flexibility by 20% while maintaining tensile strength. The methoxyethoxy chains act as internal plasticizers, reducing glass transition temperatures ($T_g$) by 15°C.

Biomedical Uses

In drug delivery systems, the compound’s amphiphilicity facilitates micelle formation for hydrophobic drug encapsulation. In vitro studies show 90% paclitaxel release over 72 hours, outperforming PEG-based carriers.

Comparative Analysis with Structural Analogs

Fluorene Derivatives

9-[2-(2-Methoxyethoxy)ethyl]-9H-fluorene (CAS 113647-98-6) lacks the siloxane backbone but shares methoxyethoxy side chains. Its rigid fluorene core contrasts with the flexibility of siloxanes, illustrating how structural variations dictate application-specific performance.

Recent Research Advancements

Nanotechnology

Functionalization of silica nanoparticles with this compound improves dispersion in polymer nanocomposites. A 2024 study demonstrated a 30% increase in fracture toughness for epoxy-silica nanocomposites.

Environmental Impact

Biodegradation studies reveal a half-life of 180 days in soil, with methoxyethoxy chains undergoing microbial oxidation. Regulatory assessments classify it as low toxicity (LD50 > 2000 mg/kg in rats).